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Compound of Interest

Compound Name:
1-(4-Chloro-2-

methoxyphenyl)ethanone

CAS No.: 60207-19-4

Cat. No.: B1603187

Get Quote

Technical Guide: 4'-Chloro-2'-
methoxyacetophenone
Executive Summary
4'-Chloro-2'-methoxyacetophenone (also known as 1-(4-chloro-2-methoxyphenyl)ethanone)

is a disubstituted acetophenone derivative characterized by a methoxy group at the ortho

position and a chlorine atom at the para position relative to the acetyl group. It serves as a

versatile building block in medicinal chemistry, particularly for the "Claisen-Schmidt"

condensation to form chalcones—precursors to flavonoids, pyrazolines, and benzothiazoles

with anticancer and antimicrobial properties.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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The molecule consists of a benzene ring substituted with an acetyl group at position 1.[1] The

defining features are the electron-donating methoxy group at position 2 (ortho) and the

electron-withdrawing chlorine atom at position 4 (para). This push-pull electronic nature

influences its reactivity in electrophilic aromatic substitutions and nucleophilic additions.

Parameter Data

IUPAC Name 1-(4-chloro-2-methoxyphenyl)ethanone

Common Name 4'-Chloro-2'-methoxyacetophenone

CAS Registry Number 60207-19-4

Molecular Formula C₉H₉ClO₂

Molecular Weight 184.62 g/mol

SMILES COc1cc(Cl)ccc1C(C)=O

InChI Key
HQBZYUJEENLJLC-UHFFFAOYSA-N

(Derivative base)

Physical State Liquid or low-melting solid (dependent on purity)

Solubility
Soluble in DCM, EtOAc, MeOH; Insoluble in

water

3D Conformation Note
The ortho-methoxy group exerts a steric influence on the acetyl group, potentially twisting the

carbonyl out of coplanarity with the benzene ring, though the intramolecular hydrogen bonding

seen in ortho-hydroxy analogs is absent here.

Synthetic Pathways[7][14][15]
Method A: Methylation of 4'-Chloro-2'-
hydroxyacetophenone (High Purity)
This is the preferred laboratory method as it avoids the formation of difficult-to-separate

regioisomers common in direct Friedel-Crafts acylation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/25920
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603187?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor: 4'-Chloro-2'-hydroxyacetophenone (CAS 6921-66-0). Reagents: Dimethyl sulfate

(DMS) or Methyl Iodide (MeI), Potassium Carbonate (

), Acetone.

Protocol:

Charge: In a round-bottom flask, dissolve 1.0 eq of 4'-Chloro-2'-hydroxyacetophenone in

anhydrous acetone (0.5 M concentration).

Base Addition: Add 1.5 eq of anhydrous

.

Alkylation: Dropwise add 1.2 eq of Dimethyl Sulfate (or MeI) at room temperature.

Reflux: Heat the mixture to reflux (approx. 56°C) for 4–6 hours. Monitor by TLC

(Hexane:EtOAc 8:2) for disappearance of the phenol.

Workup: Filter off inorganic salts. Concentrate the filtrate. Redissolve in EtOAc, wash with

water and brine. Dry over

.[2]

Purification: If necessary, purify via silica gel column chromatography or recrystallization (if

solid).

Method B: Friedel-Crafts Acylation of 3-Chloroanisole
(Industrial)
Direct acetylation of 3-chloroanisole yields a mixture of isomers. The methoxy group is a strong

ortho/para director, while chlorine is a deactivator.

Target (C6 substitution):Ortho to OMe, Para to Cl.

Major Isomer (C4 substitution):Para to OMe, Ortho to Cl (Yields 3'-chloro-4'-

methoxyacetophenone).
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Note: This route often requires careful fractional distillation to isolate the 4'-chloro-2'-methoxy

isomer.

Synthesis Workflow Diagram
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Caption: Synthesis pathways comparing the selective Methylation route (top) vs. the mixture-

prone Friedel-Crafts route (bottom).

Reactivity & Applications in Drug Design
The core utility of 4'-Chloro-2'-methoxyacetophenone lies in its methyl ketone functionality,

which is highly reactive in aldol condensations.

Chalcone Synthesis (Claisen-Schmidt)
Reaction with aromatic aldehydes yields chalcones, which are "privileged structures" in drug

discovery.[3]

Protocol (General):

Dissolve 1.0 eq of 4'-Chloro-2'-methoxyacetophenone and 1.0 eq of benzaldehyde derivative

in Ethanol.

Add 2.0 eq of aqueous NaOH (40%).

Stir at Room Temperature for 12–24 hours. Precipitate forms.[4]

Filter and wash with cold ethanol/water.

Reaction Network Diagram[15]
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Caption: The central role of the target molecule in generating diverse heterocyclic scaffolds.

Analytical Characterization
To validate the structure of the synthesized or purchased compound, compare experimental

data against these predicted values:

1H-NMR (CDCl₃, 400 MHz) Prediction
δ 2.60 (s, 3H): Acetyl methyl group (

).

δ 3.92 (s, 3H): Methoxy group (

).

δ 6.95 (d, J=2.0 Hz, 1H): H-3 proton (Ortho to OMe, Meta to Acetyl).

δ 7.00 (dd, J=8.5, 2.0 Hz, 1H): H-5 proton (Meta to OMe, Meta to Acetyl).
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δ 7.72 (d, J=8.5 Hz, 1H): H-6 proton (Ortho to Acetyl). Note: This proton is significantly

deshielded by the carbonyl anisotropy.

IR Spectrum (ATR)
1670–1680 cm⁻¹: C=O stretch (Conjugated ketone).

1250 cm⁻¹: C-O-C stretch (Aryl ether).

1580, 1480 cm⁻¹: C=C aromatic skeletal vibrations.

Safety & Handling
GHS Classification: Warning. Causes skin irritation (H315), eye irritation (H319).

Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) if possible, as

acetophenones can degrade or oxidize over long periods.

PPE: Wear nitrile gloves and safety goggles. Perform synthesis in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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